Cas no 128140-82-9 (1-(Difluoromethoxy)-4-iodobenzene)

1-(Difluoromethoxy)-4-iodobenzene Properties

Names and Identifiers

• 1-(Difluoromethoxy)-4-iodobenzene
• 4-(Difluoromethoxy)iodobenzene
• 4-Iodo-1-(difluoromethoxy)benzene
• Benzene,1-(difluoromethoxy)-4-iodo-
• 4-(Difluoromethoxy)-1-iodobenzene
• 4-(Difluoromethoxy)iodobenzene98%
• 4-(Difluoromethoxy)iodobenzene 98%
• 1-(Difluoromethoxy)-4-iodobenzene98%
• 1-Difluoromethoxy-4-iodobenzene
• PS-7284
• A805790
• AKOS005259182
• CK1201
• SCHEMBL181946
• CS-W004132
• 4-(difluoromethoxy)phenyl iodide
• 128140-82-9
• difluoromethoxy-4-iodobenzene
• SY030020
• J-005567
• MFCD00085008
• Benzene, 1-(difluoromethoxy)-4-iodo-
• 4-iodo(difluoromethoxy)benzene
• DTXSID80371765
• 1-difluoromethoxy-4-iodo-benzene
• FT-0616749
• 4-difluoromethoxy-1-iodo-benzene
• EN300-3296746
• 1-(difluoromethoxy)-4-iodobenzene
• 4-(DIFLUOROMETHOXY)IODOBENZENE
• 4-Iodo-1-(difluoroMethoxy)benzene
• +Expand

• MDL： MFCD00085008
• InChIKey： KBNPQVHJUYEJIZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5F2IO/c8-7(9)11-6-3-1-5(10)2-4-6/h1-4,7H
• SMILES： C1=C(C=CC(=C1)OC(F)F)I

Computed Properties

• Exact Mass: 269.93500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 269.935
• Heavy Atom Count: 11
• Complexity: 113
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• LogP: 2.89260
• PSA: 9.23000
• Refractive Index: n20/D 1.548(lit.)
• Boiling Point: 230 ºC
• Flash Point: 93 ºC
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.839

1-(Difluoromethoxy)-4-iodobenzene Security Information

• WGK Germany：3
• Safety Instruction： S37
• Risk Phrases：R38
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Risk Phrases： 38
• HazardClass：IRRITANT

1-(Difluoromethoxy)-4-iodobenzene Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%